Cas no 1804378-54-8 (3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid
• CAS No: 1804378-54-8
• MF: C₈H₃F₂IN₂O₂
• MW: 324.022900819778
• CID: 4876167
• Update Time: 2025-06-08

3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid

• Inchi： 1S/C8H3F2IN2O2/c9-7(10)5-3(2-12)1-4(11)6(13-5)8(14)15/h1,7H,(H,14,15)
• InChI Key： LHAUMWOKEVKYMT-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(C(F)F)=NC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid

Comprehensive Overview of 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid (CAS No. 1804378-54-8)

3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid (CAS No. 1804378-54-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, has garnered attention for its potential role in drug discovery and material science. Its molecular structure, featuring a cyano group and a carboxylic acid moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its application for developing kinase inhibitors and antiviral agents, aligning with global trends in targeting diseases such as cancer and viral infections. The iodo substituent further enables cross-coupling reactions, a hot topic in click chemistry and bioconjugation techniques.

The synthesis of CAS No. 1804378-54-8 involves multi-step organic transformations, often starting from commercially available pyridine precursors. Key steps include halogenation, cyanation, and carboxylation, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with industry standards for pharmaceutical intermediates.

From an environmental perspective, the compound's fluorine content raises questions about biodegradability, a growing concern in green chemistry. However, its low ecotoxicity profile and potential for recycling via catalytic processes make it a candidate for sustainable manufacturing. This aligns with the EU Green Deal and other global initiatives promoting eco-friendly chemical production.

Market analysts highlight the rising adoption of 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid in contract research organizations (CROs) and custom synthesis services. Its compatibility with high-throughput screening (HTS) platforms further drives demand in drug discovery pipelines. Patent filings related to this compound have increased, particularly in the fields of oncology and central nervous system (CNS) therapeutics.

For researchers exploring structure-activity relationships (SAR), this compound offers a valuable scaffold due to its electron-withdrawing groups and hydrogen bond acceptors. Computational studies using molecular docking and QSAR modeling frequently feature derivatives of CAS No. 1804378-54-8, reflecting its relevance in rational drug design.

In summary, 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid represents a cutting-edge tool for modern chemistry, bridging gaps between medicinal chemistry, materials science, and environmental sustainability. Its continued study promises innovations in life sciences and beyond.